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Compound of Interest

Compound Name: Potassium tetrathionate

Cat. No.: B077055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the formulation and use of

Muller-Kauffmann Tetrathionate Novobiocin (MKTTn) Broth, a widely used selective enrichment

medium for the isolation of Salmonella from various samples, including food, clinical, and

environmental specimens.

Principle of MKTTn Broth
Muller-Kauffmann Tetrathionate Novobiocin (MKTTn) Broth is a selective enrichment medium

designed to favor the growth of Salmonella species while inhibiting the growth of competing

non-target organisms. The selective action of the broth is based on several key components:

Tetrathionate: Formed in the medium by the addition of an iodine-potassium iodide solution

to the thiosulfate present in the base. Many enteric bacteria, including Salmonella, possess

the enzyme tetrathionate reductase, allowing them to utilize tetrathionate as an electron

acceptor under anaerobic conditions, thus promoting their growth. A significant portion of

competing bacteria from the intestinal flora, such as coliforms, are inhibited by tetrathionate.

Bile Salts and Brilliant Green: These agents act to inhibit the growth of gram-positive bacteria

and some non-target gram-negative organisms.
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Novobiocin: This antibiotic is added to the medium to suppress the growth of Proteus

species and other gram-negative bacteria that may otherwise grow in tetrathionate-

containing media.

Calcium Carbonate: This component acts as a buffer to neutralize the sulfuric acid that is

produced during the reduction of tetrathionate, thereby preventing a drop in pH that could

inhibit the growth of Salmonella.

Formulation of MKTTn Broth
The following tables provide the quantitative formulation for the MKTTn broth base and the

necessary supplements.

Table 1: Muller-Kauffmann Tetrathionate Broth Base

Component Amount (per 1000 mL) Purpose

Meat Extract 4.3 g Source of nutrients

Enzymatic Digest of Casein 8.6 g
Source of amino acids and

nitrogen

Sodium Chloride 2.6 g Maintains osmotic balance

Calcium Carbonate 38.7 g Buffer

Sodium Thiosulfate 47.8 g Converted to tetrathionate

Ox Bile 4.78 g Inhibits gram-positive bacteria

Table 2: Supplements for MKTTn Broth
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Supplement
Amount (per 1000 mL of
broth base)

Purpose

Iodine-Potassium Iodide

Solution
20 mL

Reacts with thiosulfate to form

tetrathionate

Brilliant Green Solution (0.1%) 10 mL
Inhibits gram-positive and

some gram-negative bacteria

Novobiocin Solution 4 mL of a 1% solution (40 mg)
Inhibits Proteus and other

gram-negative bacteria

Experimental Protocols
Preparation of MKTTn Broth

Dissolve the Base: Suspend the components of the Muller-Kauffmann Tetrathionate Broth

Base in 1000 mL of purified water.

Heat to Dissolve: Heat the mixture with frequent agitation and bring to a boil. Do not

autoclave.

Cool: Cool the broth to below 45°C.

Add Supplements: Aseptically add the Iodine-Potassium Iodide solution, Brilliant Green

solution, and Novobiocin solution. Mix well after each addition.

Dispense: Dispense the final medium into sterile containers. The prepared broth should be

used on the same day.

Sample Enrichment for Salmonella Detection
Pre-enrichment: For most samples, particularly food and environmental samples, a pre-

enrichment step in a non-selective medium like Buffered Peptone Water (BPW) is

recommended. Incubate the sample in BPW at 37°C for 18-24 hours.

Selective Enrichment: Inoculate 1 mL of the pre-enrichment culture into 10 mL of MKTTn

broth. For direct enrichment, add 25 g of the sample to 225 mL of MKTTn broth.
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Incubation: Incubate the inoculated MKTTn broth at 37°C for 24-48 hours. Some protocols

may recommend incubation at 41.5°C for increased selectivity.

Subculture: Following incubation, streak a loopful of the enriched broth onto selective and

differential agar plates for Salmonella, such as Xylose Lysine Deoxycholate (XLD) Agar and

Brilliant Green Sulfa (BGS) Agar.

Incubate Plates: Incubate the agar plates at 37°C for 24-48 hours.

Confirmation: Examine the plates for characteristic Salmonella colonies and perform further

biochemical and serological confirmation tests.
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Caption: Workflow for the enrichment and isolation of Salmonella using MKTTn broth.
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Caption: Selective inhibition pathways of key components in MKTTn broth.

To cite this document: BenchChem. [Application Notes and Protocols: Muller-Kauffmann
Tetrathionate Novobiocin (MKTTn) Broth]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077055#formulation-of-muller-kauffmann-
tetrathionate-novobiocin-broth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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